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Compound of Interest

Compound Name: 1-Methoxy-4-nitronaphthalene

Cat. No.: B051467 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

This document provides comprehensive guidance on the proper disposal of 1-Methoxy-4-
nitronaphthalene (CAS No. 4900-63-4), a chemical intermediate used in the synthesis of

various compounds. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to minimize environmental impact. This guide is intended for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Methoxy-4-nitronaphthalene is presented below

for easy reference.
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Property Value

Molecular Formula C₁₁H₉NO₃[1][2][3]

Molecular Weight 203.19 g/mol [1][2]

Appearance Yellow to orange crystalline powder[1][2]

Melting Point 83-85 °C[1]

Boiling Point Not available[4]

Solubility Insoluble in water.[5]

Storage Temperature
Room Temperature, in a dry and well-ventilated

place.[2]

Hazard Identification and Safety Precautions
1-Methoxy-4-nitronaphthalene is classified as a hazardous substance. Key hazards and

necessary precautions are outlined below.

Hazard GHS Classification Precautionary Statements

Skin Irritation Category 2[2][3]
H315: Causes skin irritation.[2]

[3][4]

Eye Irritation Category 2A[3]
H319: Causes serious eye

irritation.[2][3][4]

Respiratory Irritation STOT SE 3
H335: May cause respiratory

irritation.[2][3][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety glasses or goggles.[4]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin exposure.[4]
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Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates if working in a poorly ventilated area or with large quantities.

[4]

Step-by-Step Disposal Protocol
The disposal of 1-Methoxy-4-nitronaphthalene must be conducted in accordance with

federal, state, and local regulations. The following protocol provides a general framework for its

safe disposal. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific requirements.

1. Waste Collection and Segregation:

Solid Waste:

Collect waste 1-Methoxy-4-nitronaphthalene powder in a designated, clearly labeled,

and sealed container.

The container should be made of a material compatible with the chemical (e.g., amber

glass or a suitable plastic).

Label the container as "Hazardous Waste: 1-Methoxy-4-nitronaphthalene". Include the

date and the primary hazard symbols (irritant).

Contaminated Materials:

Any materials contaminated with 1-Methoxy-4-nitronaphthalene, such as gloves,

weighing paper, and pipette tips, should be collected in a separate, sealed, and labeled

hazardous waste bag or container.

2. In-Lab Neutralization (for small quantities, if permitted by your institution):

For small residual amounts, chemical degradation may be an option. This should only be

performed by trained personnel in a well-ventilated fume hood and with appropriate PPE.

Method: A potential method for the degradation of aromatic nitro compounds is through

reduction of the nitro group. However, given the hazards and potential for exothermic
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reactions, this is not recommended without specific institutional approval and a validated

standard operating procedure (SOP).

3. Disposal via Licensed Hazardous Waste Contractor:

This is the most common and recommended method for the disposal of 1-Methoxy-4-
nitronaphthalene.

Packaging: Ensure the waste container is securely sealed and the exterior is clean.

Labeling: The container must be accurately labeled with its contents and associated hazards.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from incompatible materials. This area should be well-ventilated and have

secondary containment.

Arranging Pickup: Contact your institution's EHS department to arrange for pickup by a

licensed hazardous waste disposal contractor. The contractor will transport the waste to a

permitted treatment, storage, and disposal facility (TSDF).

4. Prohibited Disposal Methods:

DO NOT dispose of 1-Methoxy-4-nitronaphthalene down the drain.[4] It is insoluble in

water and can cause environmental contamination.

DO NOT mix 1-Methoxy-4-nitronaphthalene waste with other incompatible waste streams.

DO NOT dispose of 1-Methoxy-4-nitronaphthalene in regular trash.

Emergency Procedures
Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).
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Carefully sweep up the absorbed material and place it in a sealed, labeled hazardous

waste container.

Clean the spill area with soap and water.

Fire:

Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish

the fire.[3][4]

Wear self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 1-Methoxy-4-nitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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